Cas no 2228539-99-7 (3-amino-1-(1,1-difluoroethyl)cyclobutane-1-carboxylic acid)

• Product Name: 3-amino-1-(1,1-difluoroethyl)cyclobutane-1-carboxylic acid
• CAS No: 2228539-99-7
• MF: C₇H₁₁F₂NO₂
• MW: 179.16454911232
• CID: 6553266
• PubChem ID: 165792931
• Update Time: 2025-05-19

3-amino-1-(1,1-difluoroethyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(1,1-difluoroethyl)cyclobutane-1-carboxylic acid
• 2228539-99-7
• EN300-1943262

• Inchi： 1S/C7H11F2NO2/c1-6(8,9)7(5(11)12)2-4(10)3-7/h4H,2-3,10H2,1H3,(H,11,12)
• InChI Key： KWJXINQFARKKPO-UHFFFAOYSA-N
• SMILES： FC(C)(C1(C(=O)O)CC(C1)N)F

Computed Properties

• Exact Mass: 179.07578492g/mol
• Monoisotopic Mass: 179.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-amino-1-(1,1-difluoroethyl)cyclobutane-1-carboxylic acid

3-Amino-1-(1,1-Difluoroethyl)Cyclobutane-1-Carboxylic Acid: A Comprehensive Overview

3-Amino-1-(1,1-difluoroethyl)cyclobutane-1-carboxylic acid (CAS No. 2228539-99-7) is a unique organic compound with a distinctive chemical structure that has garnered attention in various scientific and industrial applications. This compound is characterized by its cyclobutane ring, which is a four-membered cyclic structure, and the presence of an amino group (-NH₂) and a carboxylic acid group (-COOH) attached to the same carbon atom. The 1,1-difluoroethyl substituent further adds complexity to its structure, making it a valuable molecule for research and development in fields such as pharmacology, materials science, and organic synthesis.

The cyclobutane ring in this compound is known for its strain due to the small bond angles (approximately 60 degrees), which makes it less stable compared to larger rings like cyclopentane or cyclohexane. This inherent strain can be harnessed in chemical reactions to induce specific reactivity or selectivity. The amino group introduces basicity and nucleophilic properties, while the carboxylic acid group imparts acidity and the ability to form salts or esters. The difluoroethyl substituent adds electron-withdrawing effects, which can influence the electronic properties of the molecule and enhance its reactivity in certain reactions.

Recent studies have explored the potential of 3-amino-1-(1,1-difluoroethyl)cyclobutane-1-carboxylic acid in drug discovery. Its unique structure allows for diverse functionalization, making it a promising candidate for designing bioactive molecules. For instance, researchers have investigated its role as a building block for creating peptide-like structures or as a component in macrocyclic compounds with potential applications in medicinal chemistry. The ability to modify the molecule's substituents provides flexibility in tuning its physicochemical properties, such as solubility, stability, and bioavailability.

In terms of synthesis, the preparation of 3-amino-1-(1,1-difluoroethyl)cyclobutane-1-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. One common approach involves the cyclization of an amino acid derivative followed by fluorination to introduce the difluoroethyl group. This process highlights the importance of stereochemistry and regioselectivity in achieving the desired product. Advanced techniques such as microwave-assisted synthesis or catalytic methods have been employed to optimize reaction yields and minimize by-products.

The application of this compound extends beyond pharmacology. Its unique electronic properties make it a candidate for use in materials science, particularly in the development of novel polymers or advanced materials with tailored functionalities. For example, researchers have explored its potential as a monomer for synthesizing fluorinated polymers with improved thermal stability or mechanical strength. The integration of fluorinated groups into polymer backbones has been shown to enhance resistance to environmental factors such as UV radiation or chemical degradation.

From an environmental standpoint, understanding the fate and behavior of 3-amino-1-(1,1-difluoroethyl)cyclobutane-1-carboxylic acid in various ecosystems is crucial for assessing its safety and sustainability. Studies have examined its biodegradability under different conditions, including aerobic and anaerobic environments. Results indicate that while the compound exhibits moderate biodegradability under controlled laboratory conditions, further research is needed to evaluate its long-term impact on natural ecosystems.

In conclusion, 3-amino-1-(1,1-difluoroethyl)cyclobutane-1-carboxylic acid (CAS No. 2228539-99-7) is a versatile compound with significant potential across multiple disciplines. Its unique structure enables diverse applications ranging from drug discovery to materials science. Continued research into its synthesis methods, functionalization possibilities, and environmental impact will undoubtedly unlock new opportunities for this intriguing molecule.